Cas no 1805054-31-2 (2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine
• CAS No: 1805054-31-2
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4869497
• Update Time: 2025-08-05

2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-5-3(6(8)9)4(10)2(12)1-11-5/h1,6,12H
• InChI Key： LEKJNANFJNYWEB-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine

Research Brief on 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine (CAS: 1805054-31-2): Recent Advances and Applications

2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine (CAS: 1805054-31-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine is its application in the synthesis of fungicides. Researchers have demonstrated that this compound serves as a versatile building block for the development of next-generation crop protection agents. Its unique combination of halogen atoms and hydroxyl group allows for selective modifications, enabling the creation of derivatives with enhanced antifungal properties. Recent publications in journals such as Journal of Agricultural and Food Chemistry have detailed the synthesis and evaluation of these derivatives, showcasing their efficacy against a broad spectrum of plant pathogens.

In addition to its agrochemical applications, 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine has shown promise in medicinal chemistry. Studies have investigated its potential as a scaffold for designing enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways. The presence of the iodine atom at the 4-position offers opportunities for further functionalization via cross-coupling reactions, a feature that has been exploited in recent drug discovery campaigns. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of kinase inhibitors with nanomolar potency.

The synthetic routes to 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine have also been refined in recent years. Advances in halogenation and fluorination methodologies have enabled more efficient and scalable production of this compound. Notably, a team from the University of Tokyo developed a one-pot synthesis protocol that significantly reduces the number of steps and improves overall yield, as described in a 2022 Organic Process Research & Development paper. These improvements are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine in emerging areas such as materials science and chemical biology. Its unique electronic properties, conferred by the combination of halogen atoms and the hydroxyl group, make it an interesting candidate for the development of organic electronic materials. Furthermore, its ability to participate in diverse chemical transformations positions it as a valuable tool for probing biological systems and designing chemical probes.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-hydroxy-4-iodopyridine (CAS: 1805054-31-2) continues to be a compound of significant interest across multiple disciplines. Recent research has expanded our understanding of its applications, from agrochemical development to drug discovery, while also improving synthetic accessibility. As investigations into its properties and potential uses continue, this compound is likely to remain at the forefront of innovation in chemical biology and medicinal chemistry.